Cas no 1806530-30-2 (Ethyl 2-hydroxy-5-nitroisonicotinate)

• Product Name: Ethyl 2-hydroxy-5-nitroisonicotinate
• CAS No: 1806530-30-2
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906695
• Update Time: 2025-06-15

Ethyl 2-hydroxy-5-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-5-nitroisonicotinate

• Inchi： 1S/C8H8N2O5/c1-2-15-8(12)5-3-7(11)9-4-6(5)10(13)14/h3-4H,2H2,1H3,(H,9,11)
• InChI Key： BQEJSAPDEFSTGN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(NC=C1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: -0.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-hydroxy-5-nitroisonicotinate

Introduction to Ethyl 2-hydroxy-5-nitroisonicotinate (CAS No. 1806530-30-2)

Ethyl 2-hydroxy-5-nitroisonicotinate (CAS No. 1806530-30-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has been the subject of numerous studies due to its potential therapeutic applications and intriguing biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to Ethyl 2-hydroxy-5-nitroisonicotinate.

The chemical structure of Ethyl 2-hydroxy-5-nitroisonicotinate is defined by its molecular formula C₁₁H₁₁N₃O₄. The presence of a nitro group (-NO₂) and a hydroxyl group (-OH) in the molecule contributes to its reactivity and potential biological activity. The ethyl ester group (-COOEt) adds to the compound's solubility and stability, making it suitable for various experimental conditions.

In terms of synthesis, Ethyl 2-hydroxy-5-nitroisonicotinate can be prepared through several methods. One common approach involves the nitration of ethyl isonicotinate followed by hydroxylation. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, which minimize the use of hazardous reagents and reduce waste generation.

The biological activity of Ethyl 2-hydroxy-5-nitroisonicotinate has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, studies have indicated that Ethyl 2-hydroxy-5-nitroisonicotinate possesses antimicrobial activity against a range of bacterial and fungal pathogens, which could be valuable in developing new antibiotics and antifungal agents.

Beyond its therapeutic potential, Ethyl 2-hydroxy-5-nitroisonicotinate has also been explored for its role in drug delivery systems. The presence of functional groups such as the hydroxyl and nitro groups allows for the modification of the compound to enhance its pharmacokinetic properties. For example, conjugation with targeting ligands can improve the specificity and efficacy of drug delivery to specific tissues or cells.

In the realm of cancer research, Ethyl 2-hydroxy-5-nitroisonicotinate has shown promise as a potential anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window. Further investigations are underway to elucidate the mechanisms underlying its anticancer effects and to optimize its use in clinical settings.

The safety profile of Ethyl 2-hydroxy-5-nitroisonicotinate is another critical aspect that has been evaluated in various studies. Toxicity assessments have generally indicated low toxicity at therapeutic doses, although further long-term studies are necessary to fully understand any potential side effects or adverse reactions. These findings are crucial for advancing the compound from preclinical stages to clinical trials.

In conclusion, Ethyl 2-hydroxy-5-nitroisonicotinate (CAS No. 1806530-30-2) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and mechanisms, the future prospects for this compound appear promising.